tert-Butylbetaxolol
tert-Butylbetaxolol
Brand Name:
Vulcanchem
CAS No.:
114987-56-3
VCID:
VC20872290
InChI:
InChI=1S/C19H31NO3/c1-19(2,3)20-12-17(21)14-23-18-8-6-15(7-9-18)10-11-22-13-16-4-5-16/h6-9,16-17,20-21H,4-5,10-14H2,1-3H3/t17-/m0/s1
SMILES:
CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O
Molecular Formula:
C19H31NO3
Molecular Weight:
321.5 g/mol
tert-Butylbetaxolol
CAS No.: 114987-56-3
Cat. No.: VC20872290
Molecular Formula: C19H31NO3
Molecular Weight: 321.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114987-56-3 |
|---|---|
| Molecular Formula | C19H31NO3 |
| Molecular Weight | 321.5 g/mol |
| IUPAC Name | (2S)-1-(tert-butylamino)-3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]propan-2-ol |
| Standard InChI | InChI=1S/C19H31NO3/c1-19(2,3)20-12-17(21)14-23-18-8-6-15(7-9-18)10-11-22-13-16-4-5-16/h6-9,16-17,20-21H,4-5,10-14H2,1-3H3/t17-/m0/s1 |
| Standard InChI Key | ILWIKOAOZUSHMV-KRWDZBQOSA-N |
| Isomeric SMILES | CC(C)(C)NC[C@@H](COC1=CC=C(C=C1)CCOCC2CC2)O |
| SMILES | CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O |
| Canonical SMILES | CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O |
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